Cas no 1379310-78-7 (2-Bromo-4-chloromethyl-3-nitropyridine)

• Product Name: 2-Bromo-4-chloromethyl-3-nitropyridine
• CAS No: 1379310-78-7
• MF: C₆H₄BrClN₂O₂
• MW: 251.465159416199
• CID: 4803294
• Update Time: 2025-10-31

2-Bromo-4-chloromethyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloromethyl-3-nitropyridine

• Inchi： 1S/C6H4BrClN2O2/c7-6-5(10(11)12)4(3-8)1-2-9-6/h1-2H,3H2
• InChI Key： SHAZJMSLXFONMI-UHFFFAOYSA-N
• SMILES： BrC1C(=C(CCl)C=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-4-chloromethyl-3-nitropyridine

2-Bromo-4-chloromethyl-3-nitropyridine: A Comprehensive Overview

The compound 2-Bromo-4-chloromethyl-3-nitropyridine (CAS No: 1379310-78-7) is a highly specialized organic molecule with significant applications in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, chlorine, and nitro groups at specific positions. The presence of these substituents imparts distinct chemical properties, making it a valuable precursor in the synthesis of advanced materials and pharmaceutical compounds.

Recent studies have highlighted the importance of 2-Bromo-4-chloromethyl-3-nitropyridine in the development of novel heterocyclic compounds. Researchers have demonstrated that this compound can serve as an efficient building block for constructing complex molecular architectures. For instance, its bromine atom can be readily replaced with other functional groups through nucleophilic substitution reactions, enabling the creation of diverse derivatives with tailored properties.

The synthesis of 2-Bromo-4-chloromethyl-3-nitropyridine involves a multi-step process that typically begins with the nitration of pyridine derivatives. The introduction of the nitro group at the 3-position is followed by bromination and chloromethylation steps to achieve the final product. This sequence of reactions requires precise control over reaction conditions to ensure high yields and product purity.

One of the most promising applications of 2-Bromo-4-chloromethyl-3-nitropyridine lies in its use as an intermediate in drug discovery. The compound's ability to undergo various substitution reactions makes it an ideal candidate for exploring new pharmacophores with potential therapeutic benefits. Recent research has focused on its role in the synthesis of anti-cancer agents, where its nitro group contributes to redox cycling properties that are critical for targeting cancer cells.

In addition to its role in pharmaceuticals, 2-Bromo-4-chloromethyl-3-nitropyridine has also found applications in materials science. Its ability to form coordination complexes with transition metals has led to its use in designing new catalysts for organic transformations. These catalysts exhibit enhanced activity and selectivity, making them valuable tools in industrial chemical processes.

The structural versatility of 2-Bromo-4-chloromethyl-3-nitropyridine also extends to its use in polymer chemistry. Researchers have explored its incorporation into polymeric materials, where it serves as a functional monomer capable of imparting unique properties such as improved thermal stability and mechanical strength. These findings underscore the compound's potential in developing advanced materials for aerospace and electronics industries.

From an environmental perspective, recent studies have investigated the biodegradation pathways of 2-Bromo-4-chloromethyl-3-nitropyridine to assess its impact on ecosystems. Results indicate that under specific microbial conditions, the compound undergoes rapid transformation into less toxic byproducts, suggesting that it may not pose significant risks when properly managed.

In conclusion, 2-Bromo-4-chloromethyl-3-nitropyridine (CAS No: 1379310-78-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond. As ongoing research continues to uncover new uses for this compound, its significance in modern chemistry is expected to grow further.